Cas no 2306252-91-3 (tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate)

• Product Name: tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate
• CAS No: 2306252-91-3
• MF: C₁₀H₁₇NO₆S
• MW: 279.310082197189
• CID: 5280924
• Update Time: 2026-03-09

tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxa-2-thia-1-azaspiro[4.4]nonane-1-carboxylic acid, 1,1-dimethylethyl ester, 2,2-dioxide, (5R)-
• tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C10H17NO6S/c1-9(2,3)17-8(12)11-10(4-5-15-6-10)7-16-18(11,13)14/h4-7H2,1-3H3/t10-/m1/s1
• InChI Key： BBNZNCKFTJKWFY-SNVBAGLBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@@]2(CCOC2)COS1(=O)=O

Additional information on tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306252-91-3)

The compound tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS: 2306252-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique heterocyclic structure, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its applications in drug discovery and development.

One of the most notable advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantioselectivity. Researchers have reported a streamlined synthetic pathway that employs chiral auxiliaries to control the stereochemistry at the 5-position, resulting in the (5R)-enantiomer with excellent yield and purity. This methodological improvement has significant implications for the scalable production of the compound, making it more accessible for further pharmacological studies.

In terms of applications, tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate has been investigated as a versatile building block for the construction of complex molecular architectures. Its spirocyclic core serves as a rigid scaffold that can be functionalized to introduce diverse pharmacophores. Recent studies have demonstrated its utility in the design of protease inhibitors, where the sulfonyl group and the spirocyclic framework contribute to enhanced binding affinity and selectivity.

Furthermore, this compound has been explored in the context of targeted drug delivery systems. Its unique chemical properties allow for the incorporation of prodrug moieties, enabling controlled release of active pharmaceutical ingredients. Preliminary in vitro studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles, including improved stability and bioavailability, which are critical for therapeutic efficacy.

The mechanistic insights into the biological activity of tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate and its derivatives have also been a focus of recent research. Computational modeling and molecular docking studies have revealed that the compound interacts with specific enzyme active sites, modulating their function. These findings provide a foundation for the rational design of next-generation therapeutics targeting diseases such as cancer, infectious diseases, and metabolic disorders.

In conclusion, the recent advancements in the synthesis and applications of tert-butyl (5R)-2,2-dioxo-3,7-dioxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate highlight its potential as a valuable tool in medicinal chemistry. The development of efficient synthetic methods, coupled with its demonstrated versatility in drug design, positions this compound as a promising candidate for further investigation. Future research directions may include in vivo efficacy studies, toxicity profiling, and the exploration of additional therapeutic targets.